4-(2-Aminoethyl)-5-fluoro-2-methylphenol

• Molecular Formula: C9H12FNO
• Molecular Weight: 169.20 g/mol
• IUPAC Name: 4-(2-aminoethyl)-5-fluoro-2-methylphenol
• InChI: InChI=1S/C9H12FNO/c1-6-4-7(2-3-11)8(10)5-9(6)12/h4-5,12H,2-3,11H2,1H3
• InChI Key: ZIUKDQMNZIMWAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1O)F)CCN

Description

4-(2-Aminoethyl)-5-fluoro-2-methylphenol is an organic compound that features a phenol group substituted with an aminoethyl group, a fluorine atom, and a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Aminoethyl)-5-fluoro-2-methylphenol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 5-fluoro-2-methylphenol and 2-bromoethylamine.

Reaction Conditions: The reaction is carried out under basic conditions, often using a base like potassium carbonate (K2CO3) in a polar aprotic solvent such as dimethylformamide (DMF).

Procedure: The 5-fluoro-2-methylphenol is reacted with 2-bromoethylamine in the presence of the base to form the desired product through a nucleophilic substitution reaction.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

4-(2-Aminoethyl)-5-fluoro-2-methylphenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The amino group can be reduced to form primary amines.

Substitution: The fluorine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium thiocyanate (KSCN) can be used for substitution reactions.

Major Products

Oxidation: Quinones and related compounds.

Reduction: Primary amines.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

4-(2-Aminoethyl)-5-fluoro-2-methylphenol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It serves as a probe for studying enzyme activities and metabolic pathways.

Industry: It is used in the production of polymers, surfactants, and catalysts.

Mechanism of Action

The mechanism of action of 4-(2-Aminoethyl)-5-fluoro-2-methylphenol involves its interaction with specific molecular targets. For instance, the aminoethyl group can form hydrogen bonds with active sites of enzymes, while the fluorine atom can enhance the compound’s binding affinity through hydrophobic interactions. These interactions can modulate the activity of enzymes and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

4-(2-Aminoethyl)phenol: Lacks the fluorine and methyl groups, resulting in different chemical properties.

5-Fluoro-2-methylphenol: Lacks the aminoethyl group, affecting its reactivity and applications.

4-(2-Aminoethyl)-5-methylphenol: Similar structure but without the fluorine atom, leading to different biological activities.

Uniqueness

4-(2-Aminoethyl)-5-fluoro-2-methylphenol is unique due to the presence of both the fluorine and aminoethyl groups, which confer distinct chemical and biological properties. The fluorine atom enhances the compound’s stability and binding affinity, while the aminoethyl group allows for specific interactions with biological targets.